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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B611532 Get Quote

This technical support center provides guidance on the long-term storage and handling of the

ferroptosis inhibitor, UAMC-3203.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for UAMC-3203 powder?

A1: UAMC-3203 powder is stable for at least three years when stored at -20°C.[1] For shorter

periods, it can be stored at 4°C, ensuring it is sealed and protected from moisture and light.[2]

Q2: How should I store UAMC-3203 stock solutions?

A2: For long-term storage, aliquot your UAMC-3203 stock solution and store it at -80°C, where

it is stable for up to one year.[3] For shorter-term storage, aliquots can be kept at -20°C for up

to one month.[1][2][3] It is crucial to avoid repeated freeze-thaw cycles.[3]

Q3: What is the best solvent for preparing UAMC-3203 stock solutions?

A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

UAMC-3203.[1][2][3] It is important to use fresh, anhydrous DMSO as the compound's

solubility can be significantly impacted by moisture.[1][2][3] UAMC-3203 is also soluble in

ethanol.[4]

Q4: Is UAMC-3203 stable in aqueous solutions?
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A4: UAMC-3203 demonstrates relatively high stability in phosphate-buffered saline (PBS) at pH

7.4 for up to 30 days at various temperatures (4°C, 25°C, and 37°C) and light conditions.[5]

Approximately 90% of the initial concentration remains after 30 days.[5]

Q5: Is UAMC-3203 sensitive to light?

A5: While UAMC-3203 is relatively stable, it is good practice to protect it from light, especially

when in solution.[2][5]

Troubleshooting Guide
Q1: I am having trouble dissolving UAMC-3203 in DMSO. What should I do?

A1: Difficulty in dissolving UAMC-3203 in DMSO is often due to the hygroscopic nature of

DMSO. Ensure you are using fresh, high-purity, anhydrous DMSO.[1][2][3] Gentle warming and

vortexing or sonication can also aid in dissolution.[1][2]

Q2: My UAMC-3203 stock solution appears to have precipitated after thawing. Can I still use it?

A2: Precipitation can occur if the compound has come out of solution during storage. Before

use, warm the vial to room temperature and vortex thoroughly to ensure all the compound is

redissolved. If precipitation persists, it may indicate degradation or solvent evaporation, and it

is advisable to prepare a fresh stock solution.

Q3: I observe a decrease in the activity of UAMC-3203 in my experiments over time. What

could be the cause?

A3: A decrease in activity could be due to improper storage or handling. Ensure you are

aliquoting your stock solutions to avoid repeated freeze-thaw cycles.[3] Also, verify that the

storage temperatures are consistently maintained. If using aqueous working solutions, prepare

them fresh for each experiment, as their stability is more limited compared to DMSO stock

solutions.

Quantitative Storage Data Summary
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Form
Storage
Temperature

Duration of
Stability

Solvent Citations

Powder -20°C 3 years N/A [1][3]

Powder 4°C
Not specified, for

shorter periods
N/A [2]

In Solvent -80°C 1 year DMSO [3]

In Solvent -80°C 6 months DMSO [1][2]

In Solvent -20°C 1 month DMSO [1][2][3]

In Solvent (PBS,

pH 7.4)
4°C, 25°C, 37°C

~90% stable for

30 days
PBS [5]

Experimental Protocol: Preparation of UAMC-3203
Stock Solution
Objective: To prepare a 10 mM stock solution of UAMC-3203 in DMSO.

Materials:

UAMC-3203 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the UAMC-3203 vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of UAMC-3203 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
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0.4717 mg of UAMC-3203 (Molecular Weight: 471.66 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the UAMC-3203 powder. For a 10 mM solution with 0.4717 mg of UAMC-3203,

add 100 µL of DMSO.

Dissolution: Vortex the solution until the UAMC-3203 is completely dissolved. If necessary,

gentle warming (do not exceed 37°C) or brief sonication can be used to aid dissolution.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).
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Caption: Decision tree for long-term storage of UAMC-3203.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b611532?utm_src=pdf-body
https://www.benchchem.com/product/b611532?utm_src=pdf-body
https://www.benchchem.com/product/b611532?utm_src=pdf-body
https://www.benchchem.com/product/b611532?utm_src=pdf-body
https://www.benchchem.com/product/b611532?utm_src=pdf-body-img
https://www.benchchem.com/product/b611532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Experiment with UAMC-3203

Prepare UAMC-3203 Stock
(e.g., 10 mM in DMSO)

Thaw Aliquot of Stock Solution

Prepare Working Solution
(Dilute in culture medium)

Treat Cells/System with
UAMC-3203 Working Solution

Incubation Period

Perform Downstream Assay
(e.g., Cell Viability, Western Blot)

Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow using UAMC-3203.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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